Cas no 18283-12-0 (ethyl 2-cyano-2-fluoropentanoate)

ethyl 2-cyano-2-fluoropentanoate structure
18283-12-0 structure
Product name:ethyl 2-cyano-2-fluoropentanoate
CAS No:18283-12-0
MF:C8H12NO2F
MW:173.18478
CID:1376384
PubChem ID:256721

ethyl 2-cyano-2-fluoropentanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-cyano-2-fluoropentanoate
    • NSC84024
    • NSC-84024
    • DTXSID00292600
    • 18283-12-0
    • NCIOpen2_001095
    • Inchi: InChI=1S/C8H12FNO2/c1-3-5-8(9,6-10)7(11)12-4-2/h3-5H2,1-2H3
    • InChI Key: YMMDHWDEHQCMOH-UHFFFAOYSA-N
    • SMILES: CCCC(C#N)(C(=O)OCC)F

Computed Properties

  • Exact Mass: 173.08526
  • Monoisotopic Mass: 173.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1Ų
  • XLogP3: 1.9

Experimental Properties

  • PSA: 50.09

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